molecular formula C8H9NO2S B8651708 1-[(Methylsulfanyl)methyl]-2-nitrobenzene CAS No. 81630-02-6

1-[(Methylsulfanyl)methyl]-2-nitrobenzene

Cat. No. B8651708
CAS RN: 81630-02-6
M. Wt: 183.23 g/mol
InChI Key: RGKGUSHOHQIMII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[(Methylsulfanyl)methyl]-2-nitrobenzene is a useful research compound. Its molecular formula is C8H9NO2S and its molecular weight is 183.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-[(Methylsulfanyl)methyl]-2-nitrobenzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-[(Methylsulfanyl)methyl]-2-nitrobenzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

81630-02-6

Product Name

1-[(Methylsulfanyl)methyl]-2-nitrobenzene

Molecular Formula

C8H9NO2S

Molecular Weight

183.23 g/mol

IUPAC Name

1-(methylsulfanylmethyl)-2-nitrobenzene

InChI

InChI=1S/C8H9NO2S/c1-12-6-7-4-2-3-5-8(7)9(10)11/h2-5H,6H2,1H3

InChI Key

RGKGUSHOHQIMII-UHFFFAOYSA-N

Canonical SMILES

CSCC1=CC=CC=C1[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 10.8 g (0.2 mol) of sodium methoxide in 70 ml of methanol at room temperature was added dropwise 12 ml (10.8 g, 0.22 mol) of methyl mercaptan through a gas addition funnel connected to a dry-ice condenser. The resulting mixture was stirred at room temperature for 1 hour and then added dropwise to a stirred solution of 30.0 g (0.175 mole) of o-nitrobenzyl chloride in 120 ml of methanol over 1 hour, while the temperature rose to 40° C. The reaction mixture was then diluted with 300 ml of water, and extracted 3 times with methylene chloride. The methylene chloride extracts were washed with dilute hydrochloric acid, dried, and concentrated to afford 38.6 g (96%) of yellow oil.
Quantity
10.8 g
Type
reactant
Reaction Step One
Quantity
12 mL
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
30 g
Type
reactant
Reaction Step Two
Quantity
120 mL
Type
solvent
Reaction Step Two
Name
Quantity
300 mL
Type
solvent
Reaction Step Three
Yield
96%

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